Cas no 820974-73-0 (Butanamide, N-[(4-butyl-2,3-dihydro-1H-inden-1-yl)methyl]-)

Butanamide, N-[(4-butyl-2,3-dihydro-1H-inden-1-yl)methyl]- structure
820974-73-0 structure
Product name:Butanamide, N-[(4-butyl-2,3-dihydro-1H-inden-1-yl)methyl]-
CAS No:820974-73-0
MF:C18H27NO
MW:273.41308
CID:699021
PubChem ID:11425800

Butanamide, N-[(4-butyl-2,3-dihydro-1H-inden-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-[(4-butyl-2,3-dihydro-1H-inden-1-yl)methyl]-
    • N-[(4-butyl-2,3-dihydro-1H-inden-1-yl)methyl]butanamide
    • DTXSID60465530
    • 820974-73-0
    • SCHEMBL6254036
    • N-((4-Butyl-2,3-dihydro-1H-inden-1-yl)methyl)butyramide
    • Inchi: InChI=1S/C18H27NO/c1-3-5-8-14-9-6-10-16-15(11-12-17(14)16)13-19-18(20)7-4-2/h6,9-10,15H,3-5,7-8,11-13H2,1-2H3,(H,19,20)
    • InChI Key: JELWLGGYWVCMPO-UHFFFAOYSA-N
    • SMILES: CCCCC1=C2CCC(C2=CC=C1)CNC(=O)CCC

Computed Properties

  • Exact Mass: 273.209264485g/mol
  • Monoisotopic Mass: 273.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų
  • XLogP3: 4.4

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